Cas no 54845-35-1 (Thiophene, 2-butyl-5-(2-methylpropyl)-)

• Product Name: Thiophene, 2-butyl-5-(2-methylpropyl)-
• CAS No: 54845-35-1
• MF: C₁₂H₂₀S
• MW: 196.352202415466
• CID: 1590846
• PubChem ID: 592856
• Update Time: 2025-04-21

Thiophene, 2-butyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-butyl-5-(2-methylpropyl)-
• 2-butyl-5-(2-methylpropyl)thiophene
• 2-Butyl-5-isobutylthiophene
• 2-(1-butyl)-5-(2-methyl-propyl)-thiophene
• DA-19054
• HJCWKWZVISNUOT-UHFFFAOYSA-N
• 54845-35-1
• 2-Butyl-5-isobutylthiophene #
• DTXSID20343880

• Inchi： 1S/C12H20S/c1-4-5-6-11-7-8-12(13-11)9-10(2)3/h7-8,10H,4-6,9H2,1-3H3
• InChI Key： HJCWKWZVISNUOT-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC(C)C)CCCC

Computed Properties

• Exact Mass: 196.1287
• Monoisotopic Mass: 196.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0